Cas no 69127-72-6 (Benzene, [(tridecafluorohexyl)thio]-)

• Product Name: Benzene, [(tridecafluorohexyl)thio]-
• CAS No: 69127-72-6
• MF: C₁₂H₅F₁₃S
• MW: 428.212347745895
• CID: 392188
• PubChem ID: 13213429
• Update Time: 2025-04-19

Benzene, [(tridecafluorohexyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(tridecafluorohexyl)thio]-
• 1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylsulfanylbenzene
• SCHEMBL9430594
• NS00110556
• [(Tridecafluorohexyl)sulfanyl]benzene
• phenyl perfluorohexyl sulphide
• DTXSID50528481
• 69127-72-6

• Inchi： 1S/C12H5F13S/c13-7(14,9(17,18)11(21,22)23)8(15,16)10(19,20)12(24,25)26-6-4-2-1-3-5-6/h1-5H
• InChI Key： OOARTWBHOTYAKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 427.99045
• Monoisotopic Mass: 427.9904374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0